Cas no 1465788-65-1 (methyl 2-hydroxy-4-(thiophen-3-yl)butanoate)

• Product Name: methyl 2-hydroxy-4-(thiophen-3-yl)butanoate
• CAS No: 1465788-65-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5841433
• PubChem ID: 65945971
• Update Time: 2025-11-02

methyl 2-hydroxy-4-(thiophen-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenebutanoic acid, α-hydroxy-, methyl ester
• Methyl 2-hydroxy-4-(thiophen-3-yl)butanoate
• AKOS015287804
• EN300-1856576
• CS-0347121
• 1465788-65-1
• methyl 2-hydroxy-4-(thiophen-3-yl)butanoate

• Inchi： 1S/C9H12O3S/c1-12-9(11)8(10)3-2-7-4-5-13-6-7/h4-6,8,10H,2-3H2,1H3
• InChI Key： NHZPNSXQOJKGBC-UHFFFAOYSA-N
• SMILES： C(C1=CSC=C1)CC(O)C(=O)OC

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±32.0 °C(Predicted)
• pka: 12.92±0.20(Predicted)

Additional information on methyl 2-hydroxy-4-(thiophen-3-yl)butanoate

Methyl 2-hydroxy-4-(thiophen-3-yl)butanoate: A Promising Compound in Biomedical Research

Methyl 2-hydroxy-4-(thiophen-3-yl)butanoate, with the CAS number 1465788-65-1, is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of hydroxybutanoates, which are derivatives of butanoic acid with hydroxyl groups introduced at specific positions. The thiophen-3-yl group, a five-membered aromatic heterocyclic ring containing sulfur, plays a pivotal role in determining its chemical reactivity and biological activity. Recent studies have highlighted the synthetic versatility and biological relevance of this compound, making it a valuable subject for further exploration in drug discovery and functional material development.

The chemical structure of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate consists of a butanoic acid backbone with a hydroxyl group at the 2-position and a thiophen-3-yl substituent at the 4-position. The methyl group at the carboxylic acid terminus contributes to its solubility and stability in aqueous environments, which is critical for its potential use in pharmaceutical formulations. The presence of the thiophen-3-yl ring introduces conjugation effects, enhancing the compound’s ability to interact with biological targets such as enzymes and receptors. This structural feature also allows for the incorporation of additional functional groups, enabling the synthesis of derivatives with tailored properties for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate through catalytic methods and green chemistry approaches. Researchers have reported the use of transition metal catalysts and enantioselective reactions to achieve high yields and stereochemical control, which are essential for its application in pharmaceuticals. These synthetic strategies not only improve the scalability of the compound but also reduce environmental impact, aligning with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

The biological activity of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate has been investigated in several studies, with promising results in antioxidant and anti-inflammatory capacities. In vitro experiments have demonstrated its ability to scavenge reactive oxygen species (ROS), which are implicated in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. The thiophen-3-yl group is believed to act as a redox-active moiety, facilitating electron transfer and modulating cellular signaling pathways. These findings suggest its potential as a therapeutic agent for oxidative stress-related diseases.

Furthermore, the pharmacokinetic properties of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate have been explored in preclinical models. Studies indicate that the compound exhibits moderate oral bioavailability and prolonged half-life, which are advantageous for its use in chronic disease management. The hydroxyl group at the 2-position may enhance its interaction with plasma proteins, contributing to its stability in vivo. However, further research is needed to elucidate its metabolic pathways and potential side effects, particularly in long-term therapeutic applications.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate. Molecular docking simulations have revealed its potential to bind to key targets such as cytochrome P450 enzymes and proteins involved in inflammatory responses. These interactions may explain its antioxidant and anti-inflammatory effects, as well as its role in modulating cellular redox homeostasis. The thiophen-3-yl ring is predicted to form hydrogen bonds with amino acid residues in target proteins, enhancing its binding affinity and specificity.

One of the most promising applications of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate is in the development of functional materials for biomedical purposes. Its unique chemical structure allows for the design of nanocomposites and hydrogels with tunable mechanical properties and biocompatibility. For instance, researchers have synthesized polymeric scaffolds incorporating this compound to enhance cell adhesion and proliferation, which is critical for tissue engineering applications. The hydroxyl group and thiophen-3-yl moiety may also contribute to the self-assembly of these materials, enabling the creation of nanostructured platforms for drug delivery and regenerative medicine.

Despite its potential, the toxicological profile of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate requires further investigation. While preliminary studies suggest low acute toxicity, long-term exposure may pose risks due to its potential to accumulate in biological tissues. The thiophen-3-yl group, although beneficial for biological activity, may also interact with cellular components in unintended ways, leading to adverse effects. Therefore, comprehensive toxicological assessments are necessary to ensure the safety of this compound for therapeutic use.

Overall, methyl 2-hydroxy-4-(thiophen-3-yl)butanoate represents a promising candidate for further research in the biomedical field. Its unique chemical structure, combined with its potential biological and pharmacological properties, positions it as a valuable molecule for the development of new therapeutic agents and functional materials. Continued studies on its synthetic methods, biological mechanisms, and toxicological effects will be crucial for translating its potential into practical applications. As the field of medicinal chemistry advances, the role of this compound in addressing complex health challenges is likely to expand, offering new opportunities for innovation and discovery.

Researchers are also exploring the applications of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate in nanotechnology and green chemistry. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for the development of nanoparticles with catalytic or sensing capabilities. Additionally, the compound’s compatibility with eco-friendly solvents and its potential for biodegradation align with the growing demand for sustainable chemical processes. These multidisciplinary applications highlight the versatility of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate and underscore the importance of continued research to unlock its full potential in various scientific and industrial contexts.

As the understanding of this compound’s properties and applications deepens, it is expected to play a significant role in advancing the frontiers of biomedical science. Its integration into innovative therapeutic strategies and functional materials may contribute to the development of more effective and sustainable solutions for healthcare challenges. The ongoing exploration of methyl 2-hydroxy-4-(thiophen-3-yl)butanoate reflects the dynamic nature of chemical research and its impact on improving human health and quality of life.